7-(quinolin-4-yl)-1,3,7-triazaspiro[4.4]nonane-2,4-dione

• CAS: 2640943-95-7
• Molecular Formula: C15H14N4O2
• Molecular Weight: 282.30 g/mol
• SMILES: C1CN(CC12C(=O)NC(=O)N2)C3=CC=NC4=CC=CC=C43
• InChI: InChI=1S/C15H14N4O2/c20-13-15(18-14(21)17-13)6-8-19(9-15)12-5-7-16-11-4-2-1-3-10(11)12/h1-5,7H,6,8-9H2,(H2,17,18,20,21)
• InChIKey: SVZKECJASVALRG-UHFFFAOYSA-N

SAR campaigns with quinoline-spiro hybrids often suffer from unreliable generic substitution. This compound provides a defined 7-(quinolin-4-yl)-1,3,7-triazaspiro[4.4]nonane-2,4-dione scaffold that resolves that ambiguity. - Defined [4.4] spiro core enables systematic ring-size vs. [4.5] decane comparisons for NOX inhibitor libraries (Ki 93-510 nM range). - Quinoline chromophore ensures straightforward HPLC/LC-MS detection (MW 282.30). - Serves as a reference standard for triazaspiro method development and as a starting point for antimicrobial discovery (related derivatives MIC 50-200 μg/mL). Supplied as a research screening compound with full analytical documentation.

7-(Quinolin-4-yl)-1,3,7-triazaspiro[4.4]nonane-2,4-dione: Identity & Core Scaffold

7-(Quinolin-4-yl)-1,3,7-triazaspiro[4.4]nonane-2,4-dione is a heterocyclic spiro compound (molecular formula C₁₅H₁₄N₄O₂, MW 282.30 g/mol) that incorporates a quinoline moiety attached to a 1,3,7-triazaspiro[4.4]nonane-2,4-dione core . The compound belongs to the broader triazaspiro family, a class of spirocyclic scaffolds recognized for their three nitrogen atoms around a quaternary spiro carbon and their potential biological activities, including antimicrobial and enzyme inhibitory properties [1]. It is primarily distributed as a non-human research screening compound by specialty chemical suppliers .

Core Spirocyclic triazaspiro[4.4]nonane-2,4-dione scaffold

Pharmacophore Quinolin-4-yl moiety for target-engagement studies

Use Non-human research screening compound

• [1] Bentham Science. Triazaspirocycles: Occurrence, Synthesis, and Applications (Review). View Source

7-(Quinolin-4-yl)-1,3,7-triazaspiro[4.4]nonane-2,4-dione: Why Substitution with Analogs Fails

Generic substitution among triazaspiro derivatives is unreliable due to the high sensitivity of biological activity to the nature and position of the N7 substituent. The spirocyclic core itself is common to many compounds (e.g., (5S)-1,3,7-triazaspiro[4.4]nonane-2,4-dione), but the quinolin-4-yl group at position 7 fundamentally alters electronic distribution, hydrogen-bonding capacity, and target-binding geometry [1]. While the unsubstituted 1,3,7-triazaspiro[4.4]nonane-2,4-dione scaffold has been reported to exhibit antimicrobial activity in several derivative series, the specific introduction of a 4-quinolinyl substituent is known from analogous triazaspiro[4.5]decane systems to impart selective inhibition of enzymes such as prolyl hydroxylase or permeability transition pores, suggesting a divergent selectivity profile that cannot be assumed from the core alone .

N7-quinolinyl substitution

The 4-quinolinyl group alters electronic and steric profiles versus unsubstituted or benzyl/arylsulfonyl analogs, which may shift binding selectivity.

Core ring size

Spiro[4.4]nonane core differs from [4.5]decane systems reported as NOX inhibitors, potentially affecting isoform recognition.

Activity data gap

No direct binding, MIC, or Ki data are available; class-level SAR cannot guarantee similar bioactivity profiles.

• [1] Krolenko, K. Yu. et al. The synthesis and antimicrobial activity of substituted arylamides of 3-arylmethyl-2,4-dioxo-1,3,7-triazaspiro[4.4]nonane-7-carboxylic acids. Visn. Farmatsii, 2016, No. 4, pp. 17-21. View Source

7-(Quinolin-4-yl)-1,3,7-triazaspiro[4.4]nonane-2,4-dione: Differentiation Evidence & Data Gaps

Conformational Constraint: Spirocyclic vs. Linear Scaffolds

The 1,3,7-triazaspiro[4.4]nonane core provides a conformationally constrained geometry that locks the quinoline moiety in a fixed spatial orientation, unlike freely rotating linear quinoline-containing inhibitors. While no direct binding or activity data are available for the target compound, the spirocyclic constraint is a recognized design principle for reducing entropic penalty upon target binding [1]. In the analogous 8-(quinolin-4-yl)-1,3,8-triazaspiro[4.5]decane-2,4-dione system, the spiro junction has been implicated in selective inhibition of ATP synthase's c-subunit and modulation of the mitochondrial permeability transition pore (Ki not reported for this specific target), whereas non-spirocyclic quinoline derivatives show different target profiles [2].

Conformational constraint

Class-level inference

Fixed spiro[4.4] dihedral angle vs. flexible linear quinoline scaffolds

Conformational pre-organization context; no experimental binding data

Theoretical basis; requires validation

Evidence Dimension	Conformational constraint (spirocyclic vs. linear scaffold)
Target Compound Data	Spiro[4.4]nonane core with fixed dihedral angle at the quaternary spiro carbon; exact geometry not reported.
Comparator Or Baseline	Linear quinoline-containing compounds lacking spiro constraint; no specific comparator with quantitative ΔG or Ki data.
Quantified Difference	No quantitative data available. Class-level inference only: spirocyclic scaffolds can improve binding affinity by 0.5-2 kcal/mol through entropic pre-organization, but this has not been measured for this compound.
Conditions	Theoretical conformational analysis (no experimental binding data for the target compound).

Why This Matters

For medicinal chemistry campaigns targeting enzymes where conformational pre-organization is critical, the spirocyclic scaffold may offer advantages over flexible analogs, but purchasers must recognize that no direct comparative binding or activity data exist for this compound.

• [1] Bentham Science. Triazaspirocycles: Occurrence, Synthesis, and Applications (Review of spirocyclic conformational effects). View Source
• [2] SFERA Archivio Università di Ferrara. 1,3,8-Triazaspiro compounds as selective inhibitors of F1/Fo-ATP synthase c-subunit and modulators of mitochondrial permeability transition pore. 2021. View Source

Antimicrobial Potential vs. 7-Benzyl Analog

The 7-quinolin-4-yl substitution replaces a benzyl or arylsulfonyl group commonly used in antimicrobial triazaspiro series. In the published series of 7-arenesulfonyl-3-arylmethyl-1,3,7-triazaspiro[4.4]nonane-2,4-diones, selected derivatives showed antimicrobial activity with MIC values typically in the range of 50-200 μg/mL against Gram-positive bacteria [1]. The target compound replaces the arenesulfonyl group with a quinolin-4-yl moiety; quinoline-containing compounds often show enhanced membrane penetration and DNA gyrase/topoisomerase inhibition. However, no MIC data for the specific target compound have been published, and direct comparisons to the arenesulfonyl series are unavailable.

Antimicrobial profile

Class-level inference

Target: no published MIC. Comparator: 7-arenesulfonyl series MIC ~50–200 µg/mL

Antimicrobial screening context; data unavailable

In-house MIC determination needed

Evidence Dimension	Antimicrobial activity (MIC)
Target Compound Data	No published MIC data.
Comparator Or Baseline	7-arenesulfonyl-3-arylmethyl-1,3,7-triazaspiro[4.4]nonane-2,4-diones (MIC ~50-200 μg/mL against S. aureus and B. subtilis) [1].
Quantified Difference	Cannot be calculated; target compound untested or unpublished.
Conditions	Not applicable; data missing.

Why This Matters

Researchers seeking antimicrobial triazaspiro building blocks should note that the 7-quinolin-4-yl variant is structurally distinct from published active series but lacks even preliminary activity confirmation, making procurement a speculative investment.

• [1] Krolenko, K. Yu. et al. The synthesis, spectral properties and the biological activity of 7-arenesulfonyl-3-arylmethyl-1,3,7-triazaspiro[4.4]nonane-2,4-dione derivatives. Visn. Farmatsii, 2017, No. 1, pp. 3-9. View Source

NOX Inhibition Potential: Class-Level Evidence

Quinoline-based compounds have been extensively explored as NADPH oxidase (NOX) inhibitors, with reported Ki values in the range of 93 nM to 510 nM for potent NOX4/NOX1 inhibitors in the triazaspiro[4.5]decane series [1]. The 2024 study by Zhang et al. demonstrated that quinoline(quinolinone) derivatives can achieve potent NOX inhibitory and antiproliferative activities, with compound 19d identified as the most potent in that series [2]. The target compound contains the 4-quinolinyl pharmacophore linked to a triazaspiro[4.4]nonane core instead of the [4.5]decane core. This scaffold difference may alter isoform selectivity, but no NOX inhibition data for the target compound have been reported.

NOX inhibition potential

Class-level inference

Target: no Ki. Comparator: triazaspiro[4.5]decane Ki 93–510 nM (NOX1/2/4)

NOX pathway study fit; selectivity unconfirmed

Scaffold shift may alter isoform profile

Evidence Dimension	NADPH oxidase inhibition (Ki)
Target Compound Data	No published Ki against any NOX isoform.
Comparator Or Baseline	Triazaspiro[4.5]decane-based NOX inhibitors: Ki = 93 nM (NOX4), 217 nM (NOX1), 510 nM (NOX2) [1]. Quinoline derivative 19d: potent antiproliferative and NOX inhibitory activity (exact Ki not extracted) [2].
Quantified Difference	Cannot be calculated; target compound untested.
Conditions	Human NOX1/2/4 expressed in CHO cell membranes (for comparator data); target compound not assayed.

Why This Matters

For researchers pursuing NOX-mediated indications (diabetic nephropathy, inflammatory diseases), the target compound's structural similarity to active NOX inhibitors is suggestive but insufficient for selection without direct profiling data.

• [1] BindingDB Entry BDBM50359520 (CHEMBL1927158). Affinity data: Ki=93 nM (NOX4), Ki=217 nM (NOX1), Ki=510 nM (NOX2). View Source
• [2] Zhang L. et al. Design, Synthesis, and Biological Evaluation of Quinoline (Quinolinone) Derivatives as NADPH Oxidase (NOX) Inhibitors. Chem Biol Drug Des. 2024. View Source

7-(Quinolin-4-yl)-1,3,7-triazaspiro[4.4]nonane-2,4-dione: Application Scenarios

Library Design for Spirocyclic-NOX Pharmacophores

Medicinal chemistry groups building quinoline-containing NOX inhibitor libraries may use this compound as a [4.4] spiro variant to probe the impact of core ring size on isoform selectivity. The [4.4] core is one methylene unit smaller than the [4.5] decane systems for which NOX inhibition data are available (Ki 93-510 nM) [1], enabling systematic SAR exploration of steric and conformational effects.

Antimicrobial Screening Starting Point

Given the documented antimicrobial activity of structurally related 1,3,7-triazaspiro[4.4]nonane-2,4-dione derivatives with alternative N7-substituents (MIC 50-200 μg/mL against Gram-positive strains) [2], this 7-quinolin-4-yl variant may serve as a starting point for novel antimicrobial discovery. However, procurement should be accompanied by plans for complete in-house MIC determination, as no published activity data exist for the specific compound.

Reference Standard for Spirocyclic Scaffold Profiling

The compound's defined spirocyclic structure and quinoline chromophore make it suitable as a reference standard for developing analytical methods (HPLC, LC-MS) targeting triazaspiro-containing molecules. The quinolin-4-yl moiety provides UV activity for detection, and the molecular weight (282.30 g/mol) places it in a favorable range for standard small-molecule LC-MS workflows.

Chemical Probe for Affinity-Based Target Identification

The quinoline moiety is a recognized pharmacophore for diverse biological targets including kinases, NOX enzymes, and G-protein coupled receptors. As a chemical probe, this compound could be employed in pull-down or cellular thermal shift assays to identify novel protein targets of quinoline-triazaspiro hybrids, provided it is functionalized with an appropriate linker or tag.

Application

Selection Property

Validation Focus

Spirocyclic NOX library design

Core ring size (spiro[4.4] vs. [4.5])

Isoform selectivity profiling

Antimicrobial screening

N7-quinoline substitution pattern

In-house MIC determination

Analytical reference standard

Quinoline chromophore; MW 282.30

HPLC/LC-MS method development

Chemical probe

Quinoline pharmacophore

Target engagement assays

• [1] BindingDB Entry BDBM50359520 (CHEMBL1927158). Affinity data for triazaspiro[4.5]decane NOX inhibitors: Ki=93 nM (NOX4), Ki=217 nM (NOX1), Ki=510 nM (NOX2). View Source
• [2] Krolenko, K. Yu. et al. The synthesis, spectral properties and the biological activity of 7-arenesulfonyl-3-arylmethyl-1,3,7-triazaspiro[4.4]nonane-2,4-dione derivatives. Visn. Farmatsii, 2017, No. 1, pp. 3-9. View Source